Tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate

• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• IUPAC Name: tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate
• InChI: InChI=1S/C18H20ClNO3/c1-11-8-12(17(21)23-18(2,3)4)6-7-14(11)13-9-15(19)16(22-5)20-10-13/h6-10H,1-5H3
• InChI Key: NCVWQSPGZQPLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC(C)(C)C)C2=CC(=C(N=C2)OC)Cl

Description

Tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate is a useful research compound. Its molecular formula is C18H20ClNO3 and its molecular weight is 333.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 250 mL round bottomed flask was added 5-bromo-3-chloro-2-methoxypyridine (1.5 g), tribasic potassium phosphate (2.86 g, 13.5 mmol), bis(diphenylphosphino)ferrocene]palladium (II) dichloromethane adduct (0.275 g, 6.74 mmol), tert-butyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (Step B, 2.27 g, 7.13 mmol), dioxane (50 mL) and water (3 mL). The flask was sealed and was stirred at 80° C. overnight. The reaction was cooled to room temperature, diluted with ethyl acetate, washed with water, filtered and the filtrate concentrated. The resultant residue was purified by silica gel chromatography to yield tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate (2.0 g, 5.99 mmol). LCMS (M+H)+: 334.0